Cas no 1934921-14-8 (3-(difluoromethyl)-1,2-oxazol-5-amine)

• Product Name: 3-(difluoromethyl)-1,2-oxazol-5-amine
• CAS No: 1934921-14-8
• MF: C₄H₄F₂N₂O
• MW: 134.084167480469
• MDL: MFCD30165931
• CID: 5153104
• PubChem ID: 130717444
• Update Time: 2025-10-29

3-(difluoromethyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, 3-(difluoromethyl)-
• 3-(difluoromethyl)-1,2-oxazol-5-amine

• MDL： MFCD30165931
• Inchi： 1S/C4H4F2N2O/c5-4(6)2-1-3(7)9-8-2/h1,4H,7H2
• InChI Key： ZDUQKRSWUFXCGH-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C(F)F)=N1

Additional information on 3-(difluoromethyl)-1,2-oxazol-5-amine

Comprehensive Guide to 3-(Difluoromethyl)-1,2-oxazol-5-amine (CAS No. 1934921-14-8): Properties, Applications, and Market Insights

3-(Difluoromethyl)-1,2-oxazol-5-amine (CAS No. 1934921-14-8) is a specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This difluoromethyl-substituted oxazole derivative features a unique molecular structure that combines the stability of an oxazole ring with the electronic effects of fluorine atoms, making it particularly valuable in modern drug discovery and material science applications.

The compound's chemical structure consists of a five-membered oxazole ring with an amine group at the 5-position and a difluoromethyl group at the 3-position. This specific arrangement contributes to its enhanced metabolic stability and improved bioavailability compared to non-fluorinated analogs, addressing one of the key challenges in contemporary medicinal chemistry. Researchers have noted that the electron-withdrawing properties of the difluoromethyl group significantly influence the compound's reactivity and interaction with biological targets.

In pharmaceutical applications, 3-(difluoromethyl)-1,2-oxazol-5-amine serves as a versatile building block for the synthesis of various bioactive molecules. Recent studies highlight its potential in developing kinase inhibitors, particularly for cancer therapies, where its structural features may contribute to selective target binding. The compound's fluorine atoms enhance membrane permeability while maintaining desirable physicochemical properties, making it particularly attractive for CNS-targeted drugs—a rapidly growing area in neurological disorder treatments.

The agrochemical industry has also shown increasing interest in 3-(difluoromethyl)-1,2-oxazol-5-amine derivatives for developing novel crop protection agents. The compound's structural characteristics may contribute to improved pesticide efficacy and environmental persistence, addressing current demands for more sustainable agricultural solutions. Researchers are particularly exploring its potential in creating next-generation fungicides with lower environmental impact—a hot topic in response to tightening global regulations on traditional agrochemicals.

From a synthetic chemistry perspective, the preparation of 3-(difluoromethyl)-1,2-oxazol-5-amine typically involves multi-step organic synthesis with careful control of reaction conditions to ensure high purity. Modern flow chemistry techniques have shown promise in scaling up production while maintaining excellent yield and selectivity—an important consideration given the growing demand for this compound in research applications. The development of green chemistry approaches for its synthesis remains an active area of investigation, aligning with the pharmaceutical industry's sustainability goals.

The global market for fluorinated heterocycles like 3-(difluoromethyl)-1,2-oxazol-5-amine has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Market analysts project particular demand growth in Asia-Pacific regions, where expanding biotechnology and agrochemical industries are actively seeking innovative chemical building blocks. The compound's patent landscape reveals numerous recent filings, indicating strong commercial interest and potential for future therapeutic applications.

Quality control of 3-(difluoromethyl)-1,2-oxazol-5-amine presents specific analytical challenges due to its structural characteristics. Advanced techniques such as LC-MS and 19F NMR spectroscopy have proven essential for accurate characterization and purity assessment. The compound typically appears as a white to off-white crystalline powder with specific solubility properties that vary significantly depending on solvent polarity—an important consideration for formulation scientists working with this material.

Storage and handling of 3-(difluoromethyl)-1,2-oxazol-5-amine require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper chemical safety protocols should be followed, including the use of personal protective equipment and adequate ventilation. The compound demonstrates good stability under recommended storage conditions (typically 2-8°C in airtight containers), though long-term stability studies suggest protection from moisture and light for optimal preservation.

Recent scientific literature highlights several innovative applications of 3-(difluoromethyl)-1,2-oxazol-5-amine in medicinal chemistry. Its incorporation into drug candidates has shown promise in addressing challenging biological targets, particularly in oncology and infectious disease research. The compound's hydrogen bonding capacity combined with its lipophilic character creates unique opportunities for molecular design, potentially leading to drugs with improved target selectivity and reduced off-target effects.

Environmental fate studies of 3-(difluoromethyl)-1,2-oxazol-5-amine derivatives indicate generally favorable biodegradation profiles, though comprehensive ecotoxicological assessments remain ongoing. This aspect has become increasingly important as regulatory agencies worldwide implement stricter guidelines for chemical environmental impact—a trend particularly relevant to the agrochemical applications of this compound family.

Future research directions for 3-(difluoromethyl)-1,2-oxazol-5-amine are likely to focus on expanding its utility in drug discovery through innovative synthetic methodologies and biological evaluation. The growing interest in fluorine-containing pharmaceuticals (approximately 20-30% of current drugs contain fluorine) suggests sustained demand for this and related fluorinated building blocks. Additionally, its potential applications in material science, particularly in specialty polymers and electronic materials, represent an emerging area of exploration.

For researchers and industry professionals seeking high-quality 3-(difluoromethyl)-1,2-oxazol-5-amine, several specialized chemical suppliers offer the compound with varying purity grades and packaging options. The selection of appropriate material should consider intended application, with pharmaceutical-grade material requiring more stringent purity specifications than that used for general research purposes. Current pricing reflects the compound's specialized nature and complex synthesis, though economies of scale may develop as commercial applications mature.